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Compound of Interest

Compound Name: 2-Nitrothiophenol

Cat. No.: B1584256 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 2-Nitrothiophenol (CAS RN: 4875-10-9), ensuring

the well-being of laboratory personnel and the integrity of research.

Chemical Identifier:

Name: 2-Nitrothiophenol

CAS Number: 4875-10-9

Molecular Formula: C₆H₅NO₂S

Molecular Weight: 155.17 g/mol [1]

Hazard Summary and Personal Protective
Equipment
2-Nitrothiophenol is a hazardous substance that requires strict adherence to safety protocols.

The primary hazards include acute toxicity if swallowed, skin irritation, serious eye irritation,

and potential respiratory irritation.[1] The following table summarizes the required personal

protective equipment (PPE).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1584256?utm_src=pdf-interest
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.angenechemical.com/sds/4875-10-9.pdf
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.angenechemical.com/sds/4875-10-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Hazard Required PPE

Skin Contact
Causes skin irritation.[1]

Harmful in contact with skin.

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and protective clothing.

Eye Contact
Causes serious eye irritation.

[1]

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Inhalation
May cause respiratory

irritation.[1]

Use in a well-ventilated area or

under a chemical fume hood. If

dusts are generated, a NIOSH-

approved respirator is

required.

Ingestion Harmful if swallowed.[1]

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly after handling.

Operational Plan for Handling 2-Nitrothiophenol
A systematic approach to handling 2-Nitrothiophenol is crucial to minimize risk. The following

workflow outlines the procedural steps from preparation to disposal.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Work in Fume Hood Gather Materials & Spill Kit Weigh Solid Dissolve/React Decontaminate Glassware & Surfaces Dispose of Waste in Labeled Container Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Nitrothiophenol.

Step-by-Step Handling and Disposal Procedures
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1. Preparation:

Don Appropriate PPE: Before handling, put on all required personal protective equipment as

detailed in the table above.

Work in a Chemical Fume Hood: All handling of 2-Nitrothiophenol solid and its solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Gather Materials and Spill Kit: Ensure all necessary equipment and a spill kit containing

appropriate absorbent materials are readily accessible.

2. Handling:

Weighing: Carefully weigh the solid 2-Nitrothiophenol in the fume hood. Avoid creating

dust. Use a container that can be sealed for transport within the lab.

Dissolving and Reaction: When dissolving the solid or running a reaction, add it slowly to the

solvent or reaction mixture. Maintain constant awareness of the reaction conditions.

3. Cleanup and Disposal:

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into

contact with 2-Nitrothiophenol using an appropriate solvent and cleaning agent.

Waste Disposal: Dispose of all waste, including contaminated PPE, weighing paper, and

reaction residues, in a clearly labeled hazardous waste container.[2] Do not mix with other

waste streams.[2] Follow all local, state, and federal regulations for hazardous waste

disposal.

Final Steps: After completing all work and proper disposal, remove PPE in the correct order

to avoid self-contamination. Wash hands and forearms thoroughly with soap and water.

Emergency Procedures
If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]
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In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1]

By adhering to these safety protocols and operational plans, you can significantly mitigate the

risks associated with handling 2-Nitrothiophenol, fostering a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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